Cas no 63244-50-8 (7-methylcyclohepta[b]thiophen-4-one)

• Product Name: 7-methylcyclohepta[b]thiophen-4-one
• CAS No: 63244-50-8
• MF: C₁₀H₈OS
• MW: 176.234921455383
• CID: 959462
• PubChem ID: 325652
• Update Time: 2025-04-19

7-methylcyclohepta[b]thiophen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-methylcyclohepta[b]thiophen-4-one
• 7-Methyl-4H-cyclohepta< b> thiophen-4-on
• 7-methyl-cyclohepta[b]thiophen-4-one
• AC1L6WPP
• NSC294745
• 63244-50-8
• 7-Methyl-4H-cyclohepta[b]thiophen-4-one
• NSC-294745
• DTXSID70315456

• Inchi： 1S/C10H8OS/c1-7-2-3-9(11)8-4-5-12-10(8)6-7/h2-6H,1H3
• InChI Key： IIJTWTQNHRADAI-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 176.02964
• Monoisotopic Mass: 176.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes